Cas no 2171724-72-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid
• CAS No: 2171724-72-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6383735
• PubChem ID: 165876565
• Update Time: 2025-11-06

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]hex-5-enoic acid
• EN300-1539303
• 2171724-72-2

• Inchi： 1S/C27H32N2O5/c1-4-6-15-23(24(30)31)28-25(32)27(3,16-5-2)29-26(33)34-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h4,7-14,22-23H,1,5-6,15-17H2,2-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FZDZSELKIXYVGN-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(C(=O)O)CCC=C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic Acid (CAS No. 2171724-72-2)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid, a compound with the CAS number 2171724-72-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide group in its molecular structure suggests a high degree of chemical complexity, which is often associated with enhanced biological activity. Such structural attributes make it a promising candidate for further exploration in medicinal chemistry.

The compound's name, particularly the long-tail keyword 2-methylpentanamidohex-5-enoic acid, highlights its aliphatic backbone with functional groups that contribute to its reactivity and potential interactions with biological targets. This specific arrangement of atoms and functional groups is critical in determining its pharmacological properties. The study of such compounds often involves detailed molecular modeling and simulations to predict their behavior in biological systems.

Recent research in the field of peptidomimetics has shown that incorporating fluorenylmethoxycarbonyl (Fmoc) protecting groups can significantly enhance the stability and bioavailability of peptide-like molecules. The Fmoc group is widely used in solid-phase peptide synthesis due to its ability to protect amino groups during coupling reactions while maintaining overall molecular integrity. In the context of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid, this protective feature may be leveraged to develop novel therapeutic agents that mimic natural peptides but with improved pharmacokinetic profiles.

The compound's structure also includes an amide linkage, which is a common motif in bioactive molecules. Amides are known for their ability to form hydrogen bonds, a key interaction that can influence binding affinity to biological targets. The specific positioning of the amide group in 2-methylpentanamidohex-5-enoic acid may contribute to its potential as a scaffold for drug discovery, allowing for modifications that optimize binding interactions.

In vitro studies have begun to explore the biological activity of this compound, focusing on its potential as an inhibitor or modulator of various enzymatic pathways. Preliminary data suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory responses, making it a candidate for therapeutic applications in conditions such as arthritis or autoimmune disorders. The enolic acid moiety present in the molecule could also play a role in redox signaling, further expanding its potential biological relevance.

The synthesis of 2-methylpentanamidohex-5-enoic acid presents unique challenges due to its complex structural features. Advanced synthetic methodologies, including multi-step organic reactions and protective group strategies, are employed to achieve high yields and purity. Techniques such as chromatography and spectroscopic analysis are crucial in characterizing the compound's structure and confirming its identity post-synthesis.

The development of novel pharmaceuticals often involves rigorous testing to evaluate safety and efficacy before moving into clinical trials. For compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohex-5-enoic acid, this process includes preclinical studies using cell-based assays and animal models to assess potential therapeutic benefits and side effects. These studies provide valuable insights into the compound's mechanism of action and help determine its suitability for further development.

The integration of computational chemistry tools has revolutionized drug discovery by enabling rapid screening of large libraries of compounds for potential biological activity. Molecular docking simulations can predict how 2-methylpentanamidohex-5-enoic acid interacts with target proteins, providing a rational basis for designing derivatives with improved properties. Such computational approaches are increasingly complementing traditional experimental methods, accelerating the pace of drug development.

The future prospects for 2171724-72-2 are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating laboratory findings into tangible therapeutic solutions. As our understanding of complex biological systems continues to grow, compounds like this are likely to play a crucial role in addressing unmet medical needs.

In conclusion, 2-(N-(Fluorenylmethoxycarbonyl)amino)-3-methylbutyramidehexa-hydrophthalic acid represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with preliminary evidence of biological activity, position it as a valuable asset in drug discovery efforts. Continued research and development will be essential in unlocking its full therapeutic potential and bringing novel treatments to patients worldwide.